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Compound of Interest

Compound Name: Boc-met-met-OH

Cat. No.: B12109066

Get Quote

Executive Summary
Boc-Met-Met-OH (N-tert-Butoxycarbonyl-L-methionyl-L-methionine) is a hydrophobic dipeptide

derivative widely utilized in bio-organic chemistry as a model system for studying oxidative

stress and protein stability.[1] Its structure features two methionine residues, making it highly

susceptible to oxidation at the thioether side chains. This characteristic renders it an invaluable

tool for evaluating antioxidant efficacy and understanding the kinetics of methionine sulfoxide

formation in larger proteins.

This guide provides a comprehensive technical analysis of Boc-Met-Met-OH, including

validated synthesis protocols, physicochemical properties, and critical handling requirements to

maintain chemical integrity.

Physicochemical Profile
The following data summarizes the core physical and chemical characteristics of Boc-Met-Met-
OH.
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Property Specification

Chemical Name
N-(tert-Butoxycarbonyl)-L-methionyl-L-

methionine

CAS Number 51529-24-9

Molecular Formula C₁₅H₂₈N₂O₅S₂

Molecular Weight 380.52 g/mol

Appearance White to off-white crystalline powder

Solubility
Soluble in DMF, DMSO, Methanol, Ethanol;

Poorly soluble in Water

Melting Point 138–142 °C (Decomposes)

pKa Values Carboxyl group: ~3.5 (approximate)

Stability Hygroscopic; Sensitive to oxidation (air/light)

Synthesis & Production Protocol
Strategic Considerations
The synthesis of Boc-Met-Met-OH is best achieved via solution-phase peptide coupling. The

primary challenge is preventing the oxidation of the methionine sulfur atoms during the

coupling and workup phases. Therefore, all solvents must be degassed, and the reaction

should be conducted under an inert atmosphere (Nitrogen or Argon).

Mechanism: The carboxyl group of Boc-Met-OH is activated using a carbodiimide (EDCI) and

an additive (HOBt or HOAt) to suppress racemization, then coupled with the free amine of L-

Methionine methyl ester (H-Met-OMe). The resulting ester is then hydrolyzed to yield the free

acid.

Step-by-Step Protocol (Solution Phase)
Reagents:

Boc-Met-OH (1.0 eq)[1]
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H-Met-OMe·HCl (1.1 eq)

EDCI[2]·HCl (1.1 eq)

HOBt (1.1 eq)

N-Methylmorpholine (NMM) (2.5 eq)

Solvent: Anhydrous DMF or DCM

Workflow:

Activation: Dissolve Boc-Met-OH and HOBt in anhydrous DMF at 0°C. Add EDCI·HCl and

stir for 15 minutes to generate the active ester.

Coupling: Add H-Met-OMe·HCl and NMM to the reaction mixture. Allow the reaction to warm

to room temperature and stir for 12–18 hours under Argon.

Workup: Dilute the mixture with Ethyl Acetate (EtOAc). Wash successively with:

5% Citric Acid or 1M KHSO₄ (to remove unreacted amine/EDCI)

Saturated NaHCO₃ (to remove unreacted acid/HOBt)

Brine (saturated NaCl)

Drying: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Hydrolysis (Ester Cleavage): Dissolve the intermediate (Boc-Met-Met-OMe) in THF/Water

(1:1). Add LiOH (2.0 eq) and stir at 0°C for 2 hours. Acidify to pH 3 with 1M HCl and extract

with EtOAc.

Purification: Recrystallize from EtOAc/Hexane to obtain pure Boc-Met-Met-OH.

Synthesis Diagram
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Figure 1: Step-wise synthesis workflow for Boc-Met-Met-OH via solution-phase coupling.

Chemical Reactivity & Stability
Oxidation Sensitivity (The Thioether Core)
The defining chemical property of Boc-Met-Met-OH is the reactivity of its two thioether (-S-

CH₃) side chains. These groups are highly prone to oxidation by Reactive Oxygen Species

(ROS) such as hydrogen peroxide (H₂O₂), singlet oxygen, or hypochlorite.

Primary Oxidation Product: Methionine Sulfoxide (Met(O)). This reaction creates a chiral

center at the sulfur atom, leading to diastereomers.

Secondary Oxidation Product: Methionine Sulfone (Met(O₂)). This occurs under harsh

oxidative conditions and is generally irreversible.

Experimental Implication: Because Boc-Met-Met-OH oxidizes easily, it serves as an excellent

"chemical probe" to quantify oxidative stress in biological assays. Conversely, during storage, it

must be kept away from oxidizing agents.

Acid Lability (Boc Deprotection)
The tert-butoxycarbonyl (Boc) group is acid-labile.

Reagent: Trifluoroacetic acid (TFA) (neat or 50% in DCM).

Mechanism: Acidolytic cleavage releases isobutylene and CO₂, yielding H-Met-Met-OH (as a

TFA salt).

Scavengers: Because the liberated tert-butyl cation can alkylate the methionine sulfur (S-

tert-butylation), scavengers such as triisopropylsilane (TIPS) or thioanisole must be added to

the deprotection cocktail.

Reactivity Pathway Diagram
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Figure 2: Primary chemical reaction pathways: Oxidation of the thioether and acidolytic

deprotection.[3]

Analytical Characterization
To validate the identity and purity of Boc-Met-Met-OH, the following analytical standards

should be met.

Nuclear Magnetic Resonance (¹H-NMR)
Solvent: DMSO-d₆ or CDCl₃
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Chemical Shift (δ
ppm)

Multiplicity Assignment Structural Context

1.39 - 1.45 Singlet (9H) Boc -C(CH₃)₃
Characteristic strong

singlet for Boc group.

2.05 - 2.10 Singlets (6H) S-CH₃

Two distinct or

overlapping singlets

for the methyl-thio

groups.

1.90 - 2.60 Multiplets β, γ -CH₂-
Side chain methylene

protons.

4.10 - 4.50 Multiplets (2H) α-CH
Alpha-carbons of the

peptide backbone.

7.00 - 8.20 Broad/Doublets NH
Amide protons

(solvent dependent).

Mass Spectrometry (ESI-MS)
Expected Mass: 380.52 Da

Observed Ion [M+H]⁺: 381.5 m/z

Observed Ion [M+Na]⁺: 403.5 m/z

Fragment Ions: Loss of Boc group (-100 Da) is common in source fragmentation.

Applications in Research
Oxidative Stress Model
Boc-Met-Met-OH is frequently used as a surrogate for methionine residues in proteins (like

Alpha-1 Antitrypsin) to study oxidation mechanisms. Researchers use it to screen antioxidant

compounds; if a compound prevents the conversion of Boc-Met-Met-OH to its sulfoxide form in

the presence of H₂O₂, it is confirmed as a methionine-protective antioxidant.

Metal Binding Studies
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The sulfur atoms in the methionine side chains act as soft ligands for transition metals (e.g.,

Pt(II), Pd(II), Ag(I)). Boc-Met-Met-OH is used to study peptide-metal coordination geometries,

which is relevant for understanding heavy metal toxicity and the design of metallodrugs.

Handling & Storage
Storage: Store at -20°C.

Atmosphere: Must be stored under Argon or Nitrogen to prevent slow atmospheric oxidation

to the sulfoxide.

Container: Amber glass vials (light sensitive).

Safety: Standard PPE (gloves, goggles). While not acutely toxic, methionine derivatives can

release volatile sulfur compounds (mercaptans) upon degradation, which have a strong,

unpleasant odor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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